Tmv-IN-9

TMV inhibition antiviral potency plant virology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H20O8
Molecular Weight 388.4 g/mol
Cat. No. B15568417
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameTmv-IN-9
Molecular FormulaC20H20O8
Molecular Weight388.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H20O8/c1-27-15-5-9(3-4-13(15)21)18-11-6-14(22)16(28-2)7-10(11)12(8-17(23)24)19(18)20(25)26/h3-7,12,18-19,21-22H,8H2,1-2H3,(H,23,24)(H,25,26)
InChIKeyXSMLGRBBXJBHMI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Tmv-IN-9: Ferulic Acid Dimer TMV Inhibitor


Tmv-IN-9, also designated as compound A6, is a fully synthetic ferulic acid dimer that acts as an inhibitor of tobacco mosaic virus (TMV) self-assembly. Its molecular formula is C₂₀H₂₀O₈ (MW 388.37), and it is available from commercial research suppliers as a reference-grade antiviral agent . The compound was first characterized in a 2024 Journal of Agricultural and Food Chemistry study, where it demonstrated quantitative advantages over the commercial plant antiviral ningnanmycin and over closely related ferulic acid dimers [1].

TMV self-assembly inhibition research
Fully synthetic ferulic acid dimer scaffold for SAR studies
Reference-grade compound for plant virology screening

Tmv-IN-9: Why Substitutes Fall Short


Although ningnanmycin and other ferulic acid dimers (e.g., compounds E3, E5) share anti-TMV activity, Tmv-IN-9 differs quantitatively in both antiviral potency and target binding affinity. Head-to-head comparisons reveal that ningnanmycin requires a 1.72-fold higher concentration to achieve equivalent viral inactivation, and the closest structural analogs bind the TMV coat protein 1.6–1.9 times more weakly [1]. Substituting any of these alternatives without confirming functional equivalence would introduce variability in viral inhibition and compromise the disruption of TMV particle integrity that has been specifically documented for Tmv-IN-9.

  • Ningnanmycin may require a higher concentration to achieve equivalent viral inactivation based on reported data; substitution without confirming functional equivalence could introduce variability.
  • Closest structural analogs exhibit weaker binding to TMV coat protein according to comparative studies, potentially shifting target-engagement profiles.
  • Mechanism mismatch: ningnanmycin acts primarily through host resistance induction, whereas Tmv-IN-9 directly disrupts viral particles; integrated pest management strategies may be affected.

Tmv-IN-9 Quantitative Differentiation Evidence


Enhanced TMV Inactivation vs Ningnanmycin

In a standardized half-leaf assay on Nicotiana glutinosa, Tmv-IN-9 (A6) exhibited an EC₅₀ of 62.8 μg/mL for inactivating tobacco mosaic virus, while the commercial standard ningnanmycin required an EC₅₀ of 108.1 μg/mL to achieve the same endpoint [1]. The calculated potency advantage is 1.72-fold.

TMV Inactivation (EC₅₀)
Head-to-head
62.8 μg/mL (Tmv-IN-9) vs 108.1 μg/mL (ningnanmycin)
1.72× lower EC₅₀ in half-leaf assay (N. glutinosa)
Supports potency endpoint comparison
Standardized in vitro inactivation assay
TMV inhibition antiviral potency plant virology

Higher TMV Coat Protein Binding Affinity vs Analogs

Microscale thermophoresis (MST) measurements showed that Tmv-IN-9 (A6) binds to TMV coat protein with a dissociation constant (Kd) of 1.862 μM, which is 1.85-fold tighter than compound E3 (Kd = 3.439 μM) and 1.57-fold tighter than compound E5 (Kd = 2.926 μM) from the same synthetic series [1].

Coat Protein Binding (Kd)
Head-to-head
1.862 μM (Tmv-IN-9) vs 3.439 μM (E3) / 2.926 μM (E5)
1.85× and 1.57× tighter binding
Supports target-engagement endpoint comparison
Microscale thermophoresis (MST)
TMV coat protein binding affinity microscale thermophoresis

TMV Particle Disruption and Assembly Inhibition

Transmission electron microscopy (TEM) images confirmed that Tmv-IN-9 treatment visibly destroys the structural integrity of TMV particles, and in vitro self-assembly experiments demonstrated that it blocks the formation of infectious virions [1]. This direct particle-disruption mechanism contrasts with the systemic resistance induction predominantly associated with ningnanmycin-type agents [2].

Particle Disruption
Method context
Visible destruction of TMV particles by TEM; inhibition of self-assembly
Supports direct virucidal mechanism investigation
Qualitative evidence; compare with host-resistance inducers
TMV self-assembly transmission electron microscopy viral particle disruption

Tmv-IN-9 Offers a Fully Synthetic Ferulic Acid Dimer Scaffold with Modular SAR Potential vs Fermentation-Derived Ningnanmycin

Tmv-IN-9 is constructed on a phenylindane-type ferulic acid dimer skeleton that is assembled through acid-catalyzed dimerization, yielding a fully synthetic small molecule (C₂₀H₂₀O₈, MW 388.37) amenable to systematic derivatization [1]. By contrast, ningnanmycin is a fermentation-derived nucleoside antibiotic whose complex structure limits straightforward SAR exploration [2].

Synthetic Scaffold
Class-level inference
Phenylindane ferulic acid dimer (C₂₀H₂₀O₈); fully synthetic
Modular scaffold may facilitate SAR studies
Contrast with fermentation-derived ningnanmycin
ferulic acid dimer chemical scaffold structure-activity relationship

Tmv-IN-9 Validated Applications


Lead Optimization Targeting TMV Coat Protein Assembly

Medicinal chemistry teams developing next-generation plant antivirals can employ Tmv-IN-9 as a validated, synthetically tractable starting point. Its 1.72-fold potency advantage over ningnanmycin and its 1.85-fold tighter coat protein binding relative to the closest dimer analog provide a clear benchmark for structure-activity campaigns [1].

Mechanistic Investigation of TMV Capsid Disruption

Because TEM and self-assembly experiments have directly confirmed that Tmv-IN-9 disrupts TMV particle integrity, the compound serves as a defined tool for dissecting the molecular determinants of capsid stability and for validating in vitro assembly models [1].

Comparative Efficacy Screening in Plant Virology

Laboratories that routinely screen anti-TMV candidates can use Tmv-IN-9 as a high-potency reference standard with documented EC₅₀ (62.8 μg/mL) and Kd (1.862 μM) values, enabling rigorous inter-study comparison of new chemical entities [1].

Application
Selection Property
Validation Focus
TMV coat protein assembly inhibitor optimization
Reported potency and binding benchmarks
Benchmark against reference antiviral compounds
TMV capsid stability research
Direct particle-disruption evidence
TEM and self-assembly assay context
Plant virology screening studies
Documented potency and affinity context
Cross-study comparison of new TMV inhibitors

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

30 linked technical documents
Explore Hub


Quote Request

Request a Quote for Tmv-IN-9

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.